Cas no 2145852-69-1 (2-(propan-2-yloxy)methylcyclobutan-1-ol)

2-(Propan-2-yloxy)methylcyclobutan-1-ol is a cyclobutane derivative featuring both hydroxyl and isopropoxymethyl functional groups, offering versatile reactivity for synthetic applications. The compound's strained cyclobutane ring enhances its utility in ring-opening and functionalization reactions, while the hydroxyl group provides a handle for further derivatization. The isopropoxymethyl moiety introduces steric and electronic effects, influencing selectivity in nucleophilic or catalytic transformations. This structure is particularly valuable in medicinal chemistry and materials science, where its unique scaffold can serve as a building block for complex molecules. Its balanced polarity and stability make it suitable for use in organic synthesis under controlled conditions.
2-(propan-2-yloxy)methylcyclobutan-1-ol structure
2145852-69-1 structure
Product Name:2-(propan-2-yloxy)methylcyclobutan-1-ol
CAS No:2145852-69-1
MF:C8H16O2
MW:144.211442947388
CID:6004422
PubChem ID:165874044
Update Time:2025-10-28

2-(propan-2-yloxy)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(propan-2-yloxy)methylcyclobutan-1-ol
    • EN300-1635842
    • 2-[(propan-2-yloxy)methyl]cyclobutan-1-ol
    • 2145852-69-1
    • Inchi: 1S/C8H16O2/c1-6(2)10-5-7-3-4-8(7)9/h6-9H,3-5H2,1-2H3
    • InChI Key: YPWNQYPMZNUCRD-UHFFFAOYSA-N
    • SMILES: OC1CCC1COC(C)C

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų

2-(propan-2-yloxy)methylcyclobutan-1-ol Pricemore >>

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Additional information on 2-(propan-2-yloxy)methylcyclobutan-1-ol

Introduction to 2-(Propan-2-yloxy)methylcyclobutan-1-ol (CAS No. 2145852-69-1)

2-(Propan-2-yloxy)methylcyclobutan-1-ol, with the CAS number 2145852-69-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique cyclobutane ring structure and an isopropoxy substituent, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-(propan-2-yloxy)methylcyclobutan-1-ol is C8H16O2, and its molecular weight is approximately 144.20 g/mol. The compound exhibits a combination of hydrophilic and hydrophobic properties, which makes it particularly useful in the development of drug delivery systems and as a precursor for more complex molecules.

In recent years, 2-(propan-2-yloxy)methylcyclobutan-1-ol has been the subject of several studies focusing on its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry in 2023 highlighted the effectiveness of derivatives of this compound in inhibiting viral replication, particularly against RNA viruses such as influenza and coronaviruses.

Beyond antiviral applications, 2-(propan-2-yloxy)methylcyclobutan-1-ol has also shown promise in the development of anti-inflammatory drugs. Research conducted at the University of California, San Francisco, demonstrated that certain derivatives of this compound possess potent anti-inflammatory properties, making them potential candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic pathway for 2-(propan-2-yloxy)methylcyclobutan-1-ol involves a series of well-defined steps, including the formation of a cyclobutane ring and the introduction of the isopropoxy group. The process typically begins with the cyclization of an appropriate precursor, followed by functional group manipulation to achieve the desired structure. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of physical properties, 2-(propan-2-yloxy)methylcyclobutan-1-ol is a colorless liquid at room temperature with a boiling point around 150°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings and industrial applications.

The safety profile of 2-(propan-2-yloxy)methylcyclobutan-1-ol has been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered safe when handled under appropriate conditions. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 2-(propan-2-yloxy)methylcyclobutan-1-ol (CAS No. 2145852-69-1) is a versatile compound with significant potential in various areas of chemistry and pharmaceutical research. Its unique structural features and favorable physical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.

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